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An In-depth Technical Guide on the Impact of Cdc23 on Cell Cycle and Cell Growth Regulatory

Genes

Disclaimer: Initial searches for "YD23" did not yield a specific gene or protein with established

roles in cell cycle regulation. However, the search results strongly suggest that the intended

subject of inquiry is Cdc23 (Cell Division Cycle 23), a well-characterized protein central to cell

cycle control. This guide will, therefore, focus on the functions and regulatory impact of Cdc23.

Introduction
Cell division cycle 23 (Cdc23), also known as Anaphase-Promoting Complex subunit 8

(ANAPC8), is a core component of the Anaphase-Promoting Complex/Cyclosome (APC/C), a

crucial E3 ubiquitin ligase that governs the progression of the cell cycle. The APC/C ensures

the timely degradation of key regulatory proteins, thereby orchestrating the transitions between

different phases of the cell cycle, most notably the transition from metaphase to anaphase and

the exit from mitosis. Dysregulation of Cdc23 and the APC/C is frequently implicated in

tumorigenesis, making it a significant area of research for drug development professionals.

This guide provides a comprehensive overview of Cdc23's mechanism of action, its impact on

cell cycle and cell growth regulatory genes, quantitative data from relevant studies, and

detailed experimental protocols.

The Role of Cdc23 in the Anaphase-Promoting
Complex/Cyclosome (APC/C)
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Cdc23 is one of the several subunits characterized by tetratricopeptide repeats (TPR), which

are crucial for protein-protein interactions within the APC/C.[1] These TPR subunits, including

Cdc23, form a scaffold that facilitates the interaction of the APC/C with its co-activators and

substrates.[2] The primary function of the APC/C is to catalyze the attachment of ubiquitin

chains to its target proteins, marking them for degradation by the 26S proteasome.[2] This

proteolytic activity is essential for the irreversible progression of the cell cycle.

The activity of the APC/C is tightly regulated and depends on its association with one of two co-

activators: Cdc20 in early mitosis and Cdh1 in late mitosis and G1 phase. Cdc23 plays a role in

mediating the binding of these co-activators to the APC/C core.

APC/C-Mediated Signaling Pathway
The APC/C, with Cdc23 as a core component, regulates the cell cycle through the

ubiquitination and subsequent degradation of key cell cycle proteins. This process is

fundamental for the metaphase-to-anaphase transition and mitotic exit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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